Cas no 387389-62-0 (4H-1,2,4-Triazole-4-ethanamine,3-amino-)

• Product Name: 4H-1,2,4-Triazole-4-ethanamine,3-amino-
• CAS No: 387389-62-0
• MF: C₄H₉N₅
• MW: 127.147759199142
• CID: 298763
• PubChem ID: 11275011
• Update Time: 2025-04-19

4H-1,2,4-Triazole-4-ethanamine,3-amino- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-ethanamine,3-amino-
• 4H-1,2,4-Triazole-4-ethanamine,3-amino-(9CI)
• AKOS006331060
• 5-amino-4-(2-aminoethyl)-1,2,4-triazole
• 4H-1,2,4-Triazole-4-ethanamine, 3-amino-
• 4-(2-Aminoethyl)-4H-1,2,4-triazol-3-amine
• 387389-62-0

• Inchi： 1S/C4H9N5/c5-1-2-9-3-7-8-4(9)6/h3H,1-2,5H2,(H2,6,8)
• InChI Key： ZLNHQZQEMKGHDP-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1N)CCN

Computed Properties

• Exact Mass: 127.08600
• Monoisotopic Mass: 127.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 82.75000
• LogP: 0.10050